Cas no 894018-63-4 (N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894018-63-4
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 5511902
• Update Time: 2025-11-01

N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,5-dimethylphenyl)-N2-[2-[4-methyl-2-(3-methylphenyl)-5-thiazolyl]ethyl]-
• N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C23H25N3O2S/c1-14-6-5-7-18(12-14)23-25-17(4)20(29-23)10-11-24-21(27)22(28)26-19-13-15(2)8-9-16(19)3/h5-9,12-13H,10-11H2,1-4H3,(H,24,27)(H,26,28)
• InChI Key： DRUMJOHGUCOKPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

Introduction to N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894018-63-4)

N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894018-63-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate architecture of this molecule, featuring a combination of aromatic rings, heterocyclic moieties, and amide functional groups, makes it a subject of considerable interest for researchers aiming to develop novel therapeutic agents.

The molecular structure of N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide can be broken down into several key components that contribute to its overall chemical profile. The presence of 2,5-dimethylphenyl groups provides a stable aromatic backbone, while the 1,3-thiazole ring introduces a heterocyclic element known for its biological activity. Additionally, the ethyl chain extending from the thiazole ring terminates in an amide group, which is a common pharmacophore in many bioactive molecules. This combination of structural elements suggests that the compound may possess multiple points of interaction with biological targets, making it a versatile candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The 1,3-thiazole moiety is particularly noteworthy in this context, as it has been shown to exhibit anti-inflammatory properties in several preclinical studies. For instance, derivatives of thiazole have been investigated for their ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Given the structural similarity between N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide and these known bioactive thiazole compounds, it is reasonable to hypothesize that this molecule may also possess similar therapeutic potential.

The amide group in the molecule is another critical feature that warrants attention. Amides are well-known for their role as pharmacophores in a wide range of drugs due to their ability to form hydrogen bonds and interact with biological targets. In particular, amides have been extensively studied for their anti-inflammatory and analgesic properties. The presence of an amide group in N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide suggests that it may be capable of interacting with enzymes and receptors involved in pain signaling and inflammation. This hypothesis is supported by the fact that many successful drugs targeting these pathways incorporate amide functionalities into their structures.

Beyond its potential anti-inflammatory properties, N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide may also exhibit other biological activities. The 2,5-dimethylphenyl groups could contribute to the molecule's solubility and membrane permeability, which are important factors for drug bioavailability. Additionally, the overall structure of the compound suggests that it may be able to cross the blood-brain barrier (BBB), opening up possibilities for applications in central nervous system (CNS) disorders. While these possibilities are still speculative at this stage, they highlight the need for further research to fully understand the potential applications of this molecule.

The synthesis of N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide presents an interesting challenge due to its complex structure. However， recent advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in building heterocyclic frameworks like the 1，3-thiazole ring found in this compound。 Furthermore， modern computational methods can aid in predicting reaction outcomes and optimizing synthetic routes， thereby reducing trial-and-error experimentation。

In conclusion， N'-(2，5-dimethylphenyl)-N-{894018-63^-4}ethanediamide represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， including aromatic rings， heterocyclic moieties， and amide functional groups， suggest potential biological activities relevant to various therapeutic areas。 While much remains to be discovered about its exact mechanisms of action， preliminary studies indicate that it may have applications in modulating inflammatory pathways and immune responses。 As synthetic chemistry continues to advance， it will be increasingly feasible to explore the full potential of such complex molecules， leading to new insights into drug discovery and development。